Cas no 2386517-53-7 (3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride)

• Product Name: 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride
• CAS No: 2386517-53-7
• MF: C₅H₁₀F₂O₂S
• MW: 172.193507671356
• CID: 5859854
• PubChem ID: 165905478
• Update Time: 2025-05-25

3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2386517-53-7
• 3-fluoro-2,2-dimethylpropane-1-sulfonyl fluoride
• EN300-6484374
• 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride

• Inchi： 1S/C5H10F2O2S/c1-5(2,3-6)4-10(7,8)9/h3-4H2,1-2H3
• InChI Key： POBGUOCOLAPWRO-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)CF)(=O)(=O)F

Computed Properties

• Exact Mass: 172.03695706g/mol
• Monoisotopic Mass: 172.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride

3-Fluoro-2,2-dimethylpropane-1-sulfonyl Fluoride: A Comprehensive Overview

3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride, also known by its CAS number 2386517-53-7, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group with a fluorinated alkyl chain. The sulfonyl group (-SO₂-) is a key functional group in this molecule, contributing to its reactivity and versatility in various chemical reactions.

The structure of 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride is particularly noteworthy due to the presence of a trifluoromethyl group (-CF₃) attached to the sulfur atom. This arrangement not only enhances the stability of the molecule but also imparts unique electronic properties that make it an excellent candidate for use in advanced chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds and advanced materials.

In terms of physical properties, 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride exhibits a high degree of thermal stability, making it suitable for use in high-temperature applications. Its solubility characteristics also make it an ideal choice for various solvent systems commonly used in organic chemistry. The compound's ability to participate in nucleophilic substitution reactions has been extensively studied, with researchers exploring its potential as an electrophilic reagent in the synthesis of complex molecules.

Recent advancements in synthetic methodologies have further underscored the importance of 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride in modern organic chemistry. For instance, its use as a precursor in the synthesis of fluorinated pharmaceuticals has been reported in several high-profile studies. The compound's ability to facilitate the formation of stable carbon-fluorine bonds has been particularly valuable in drug discovery efforts, where fluorine substitution is often employed to enhance pharmacokinetic properties.

Beyond its role in organic synthesis, 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in the development of advanced polymers and coatings. Researchers have explored its potential as a building block for fluoropolymers, which are widely used in industries such as aerospace and electronics due to their exceptional thermal and chemical resistance.

The synthesis of 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. Recent innovations in catalytic methods have enabled more efficient and scalable production of this compound, further cementing its position as an essential intermediate in chemical manufacturing.

In conclusion, 3-Fluoro-2,2-dimethylpropane-1-sulfonyl fluoride stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, ensure that this compound will continue to play a pivotal role in driving innovation in organic chemistry and materials science.